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For Researchers, Scientists, and Drug Development Professionals

Introduction

Neobritannilactone B is a sesquiterpene lactone isolated from the flowers of Inula britannica,
a plant with a history of use in traditional medicine.[1] As a member of the sesquiterpenoid
class of natural products, it is of significant interest to the scientific community for its potential
biological activities, including cytotoxic effects.[2] This technical guide provides an in-depth
overview of the chemical properties, experimental protocols for isolation and analysis, and
potential biological signaling pathways of Neobritannilactone B, serving as a crucial resource
for its identification, characterization, and further development in therapeutic applications.

Chemical and Physical Properties

Neobritannilactone B is characterized by the following properties:
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Property Value Reference

Molecular Formula C15H2205 [1]

Molecular Weight 248.322 g/mol [3]

CAS Number 886990-00-7 [2]
Not specified in available

Appearance )
literature
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone
4-hydroxy-6,10-dimethyl-3-
methylidene-3a,4,5,8,9,11a-

Synonym [3]

hexahydrocyclodeca[b]furan-2-
one

Spectroscopic Data

The structural elucidation of Neobritannilactone B was accomplished through extensive

spectroscopic analysis.[1] The following tables summarize the key spectroscopic data.

Table 1: *H NMR Spectroscopic Data for Neobritannilactone B (CDCI3)[1]
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Chemical Shift (8)

Coupling Constant

Position Multiplicity
ppm (J) Hz

1 4.95 d 9.6
2 2.15 m

3 1.80 m

3 1.65 m

4 2.05 m

5 3.98 d 9.6
6 4.25 t 9.0
7 2.85 m

9 1.95 m

9 1.75 m

10 1.50 S

11 2.55 m

13 1.20 d 7.0
14 1.15 d 7.0
15 1.05 d 7.0

Table 2: 13C NMR Spectroscopic Data for Neobritannilactone B (CDClIs)[1]
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Position Chemical Shift (6) ppm
1 88.1

2 Not Reported
3 Not Reported
4 Not Reported
5 88.1

6 78.9

7 50.2

8 177.2

9 30.1

10 40.3

11 41.2

12 170.5

13 12.5

14 20.8

15 15.7

Table 3: Mass Spectrometry Data for Neobritannilactone B[1]

Technique lonization Mode Observed m/z Molecular Formula

HR-ESI-MS Positive [M+Na]* Ci1sH220sNa

Experimental Protocols
Isolation of Neobritannilactone B[1]

o Extraction: The air-dried flowers of Inula britannica were extracted with methanol (MeOH).
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» Partitioning: The resulting extract was partitioned between ethyl acetate (EtOAc) and water.

o Chromatographic Separation: The EtOAc-soluble fraction was subjected to a series of
chromatographic separations to yield Neobritannilactone B.

Spectroscopic Analysis[1]

* NMR Spectroscopy: *H and 3C NMR spectra were acquired on a Bruker Avance 500 MHz
spectrometer. Samples were dissolved in deuterated chloroform (CDClIs). Chemical shifts are
reported in parts per million (ppm) relative to tetramethylsilane (TMS) as the internal
standard.

o Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was performed on a Waters SYNAPT G2-Si mass spectrometer to determine the elemental
composition of the compound.
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Isolation and Characterization Workflow for Neobritannilactone B
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Caption: Workflow for the isolation and structural elucidation of Neobritannilactone B.
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Biological Activity and Potential Signhaling Pathways

Neobritannilactone B has been reported to exhibit cytotoxic activity.[2] While the specific
signaling pathways modulated by Neobritannilactone B have not been fully elucidated,
studies on structurally similar sesquiterpene lactones from Inula britannica, such as 1-O-
acetylbritannilactone (ABL), 1,6-O,0-diacetylbritannilactone (OODABL), and ergolide, provide
insights into its potential mechanisms of action. These compounds are known to exert anti-
inflammatory and anti-cancer effects through the modulation of key signaling cascades,
including the NF-kB and MAPK pathways.

Inhibition of the NF-kB Signaling Pathway

A prominent mechanism of action for sesquiterpene lactones from Inula is the inhibition of the
NF-kB signaling pathway. For instance, ergolide has been shown to suppress NF-kB activation
by preventing the degradation of its inhibitory protein, IkBa, and by directly modifying the p65
subunit of NF-kB, thereby inhibiting its nuclear translocation and DNA binding. This leads to the
downregulation of pro-inflammatory and proliferative genes.
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Caption: Proposed mechanism of NF-kB inhibition by Neobritannilactone B.

Modulation of the ROS/Akt/NF-kB Pathway
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1-O-acetylbritannilactone (ABL) has been demonstrated to ameliorate alcohol-induced
hepatotoxicity by regulating the ROS/Akt/NF-kB signaling pathway.[4][5][6] ABL reduces
reactive oxygen species (ROS) levels, which in turn modulates the Akt signaling pathway,
ultimately leading to the inhibition of NF-kB and a reduction in apoptosis and inflammation.
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OODABL's Effect on miR-1247-3p/LXRa/ABCA1 Pathway

—

nhibits

miR-1247-3p

activates

Tumor Progression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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